Cas no 79881-33-7 ([1,1'-Biphenyl]-4-ol,2',6'-dichloro-)

• Product Name: [1,1'-Biphenyl]-4-ol,2',6'-dichloro-
• CAS No: 79881-33-7
• Molecular Formula: C₁₂H₈CL₂O
• Molecular Weight: 239.0973
• CID: 573378
• PubChem ID: 157586

[1,1'-Biphenyl]-4-ol,2',6'-dichloro- Properties

Names and Identifiers

• [1,1'-Biphenyl]-4-ol,2',6'-dichloro-
• 4-(2,6-dichlorophenyl)phenol
• (1,1'-Biphenyl)-4-ol, 2',6'-dichloro-
• 2',6'-Dichloro-(1,1'-biphenyl)-4-ol
• 2,6-Dichloro-4'-biphenylol
• FF8K1OFR5M
• AC1L4IAY
• NS00009088
• C14192
• WJZSSXLAIVPJLA-UHFFFAOYSA-N
• 2',6'-dichlorobiphenyl-4-ol
• CHEBI:34248
• 79881-33-7
• AG-H-20177
• Q27115940
• 1,1'-Biphenyl-4-ol, 2',6'-dichloro
• DTXSID80229939
• UNII-FF8K1OFR5M

• InChIKey： WJZSSXLAIVPJLA-UHFFFAOYSA-N
• Inchi： InChI=1S/C12H8Cl2O/c13-10-2-1-3-11(14)12(10)8-4-6-9(15)7-5-8/h1-7,15H
• SMILES： C1=CC(=C(C(=C1)Cl)C2=CC=C(C=C2)O)Cl

Computed Properties

• Exact Mass: 237.9952203g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Monoisotopic Mass: 237.9952203g/mol
• Heavy Atom Count: 15
• Complexity: 192
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.8
• Topological Polar Surface Area: 20.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Polychlorinated biphenyls